![molecular formula C10H11ClF3N B6268316 rac-(1R,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride, trans CAS No. 819046-96-3](/img/no-structure.png)
rac-(1R,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride, trans
Description
The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . Trifluoromethyl ketones (TFMKs) are exceedingly valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons .
Synthesis Analysis
Recent advances in trifluoromethylation involve the use of carbon-centered radical intermediates . The synthesis of TFMKs has been discussed in-depth in various studies .Chemical Reactions Analysis
Trifluoromethylation involves the addition of a trifluoromethyl group to a molecule. This process often involves carbon-centered radical intermediates .Physical And Chemical Properties Analysis
Trifluoromethyl compounds exhibit unique properties due to the presence of the trifluoromethyl group. This group is highly electronegative, which can influence the chemical reactivity and physical properties of the compound .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride, trans involves the preparation of the starting material followed by a series of reactions to form the final product. The key steps in the synthesis pathway include the preparation of the cyclopropane ring, introduction of the trifluoromethyl group, and formation of the amine group.", "Starting Materials": [ "4-trifluoromethylphenylacetonitrile", "sodium hydride", "1,2-dibromoethane", "ammonium chloride", "sodium hydroxide", "hydrochloric acid", "ethanol", "diethyl ether" ], "Reaction": [ "Step 1: Preparation of 1,2-dibromoethane", "1. React sodium hydride with 1,2-dichloroethane in dry ethanol to form sodium 1,2-dichloroethane.", "2. Add bromine to the reaction mixture to form 1,2-dibromoethane.", "Step 2: Preparation of 4-trifluoromethylphenylacetonitrile", "1. React 4-trifluoromethylbenzyl chloride with sodium cyanide in dry ethanol to form 4-trifluoromethylphenylacetonitrile.", "Step 3: Preparation of rac-(1R,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine", "1. React 1,2-dibromoethane with 4-trifluoromethylphenylacetonitrile in the presence of sodium hydride in dry ether to form rac-(1R,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropane.", "2. React rac-(1R,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropane with ammonia in ethanol to form rac-(1R,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine.", "Step 4: Formation of rac-(1R,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride, trans", "1. Dissolve rac-(1R,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine in hydrochloric acid.", "2. Add sodium hydroxide to the reaction mixture to form rac-(1R,2S)-2-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride, trans." ] } | |
CAS RN |
819046-96-3 |
Molecular Formula |
C10H11ClF3N |
Molecular Weight |
237.6 |
Purity |
95 |
Origin of Product |
United States |
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